Cas no 1616690-16-4 (Desidustat)

• Product Name: Desidustat
• CAS No: 1616690-16-4
• MF: C₁₆H₁₆N₂O₆
• MW: 332.308044433594
• MDL: MFCD31630836
• CID: 4609291
• PubChem ID: 75593290
• Update Time: 2025-05-26

Desidustat Chemical and Physical Properties

Names and Identifiers

• Desidustat
• Y962PQA4KS
• 1,2-dihydroquinoline-3-carbonyl]glycine
• N-[1-(cyclopropylmethoxy)-4-hydroxy-2-oxo-
• Desidustat [INN]
• BCP29692
• ZB1514
• A16921
• 2-(1-(cyclopropylmethoxy)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxamido)acetic acid
• 2-[[1-(cyclopropylmethoxy)-4-hydroxy-2-oxoquinoline-3-carbonyl]amino]acetic acid
• Glycine, N-((1-(cyclopropylmethoxy)-1,2-dihydro-4-hydroxy-2-oxo-3-quinolinyl)carbonyl)-
• N-(1-(Cyclopropy
• ZYAN1 compound
• Zyan-1
• ZYAN1
• s9699
• D80699
• (1-(Cyclopropylmethoxy)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonyl)glycine
• 2-[[1-(cyclopropylmethoxy)-4-hydroxy
• 2-((1-(cyclopropylmethoxy)-4-hydroxy-2-oxoquinoline-3-carbonyl)amino)acetic acid
• EX-A2999
• desidustatum
• N-[[1-(Cyclopropylmethoxy)-1,2-dihydro-4-hydroxy-2-oxo-3-quinolinyl]carbonyl]glycine; ZYAN 1
• 1616690-16-4
• EXAMPLE 2 [WO2014102818A1]
• DESIDUSTAT [WHO-DD]
• AC-36284
• CS-8034
• DA-52458
• N-(1-(Cyclopropylmethoxy)-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbonyl)glycine
• HY-103227
• AKOS037515648
• Desidustat?
• GTPL12285
• DTXSID901337362
• EXAMPLE 2 (WO2014102818A1)
• Oxemia
• UNII-Y962PQA4KS
• CHEMBL4650314
• CHEBI:230352
• SCHEMBL15846922
• BS-16050
• GLXC-20241

• MDL： MFCD31630836
• Inchi： 1S/C16H16N2O6/c19-12(20)7-17-15(22)13-14(21)10-3-1-2-4-11(10)18(16(13)23)24-8-9-5-6-9/h1-4,9,21H,5-8H2,(H,17,22)(H,19,20)
• InChI Key： IKRKQQLJYBAPQT-UHFFFAOYSA-N
• SMILES： O(CC1CC1)N1C(C(C(NCC(=O)O)=O)=C(C2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 332.100836g/mol
• Monoisotopic Mass: 332.100836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 332.31g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 116

Desidustat Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Desidustat

Recent Advances in Desidustat (1616690-16-4) Research: A Comprehensive Review

Desidustat (chemical name: 1616690-16-4) has emerged as a promising hypoxia-inducible factor prolyl hydroxylase (HIF-PH) inhibitor in recent years, with significant therapeutic potential for anemia associated with chronic kidney disease (CKD). This research brief synthesizes the latest findings from preclinical and clinical studies, highlighting the compound's mechanism of action, pharmacokinetic properties, and clinical efficacy. Recent Phase III trials have demonstrated Desidustat's non-inferiority to established erythropoiesis-stimulating agents (ESAs) while offering potential advantages in terms of oral bioavailability and iron utilization.

The molecular mechanism of Desidustat involves stabilization of hypoxia-inducible factors (HIFs) through selective inhibition of HIF-PH enzymes. Structural analyses reveal that the compound's unique chemical scaffold (1616690-16-4) enables high-affinity binding to the active site of HIF-PH2, with an IC50 of approximately 50 nM. This selective inhibition leads to sustained activation of HIF-mediated erythropoietin production, as demonstrated in multiple in vitro models using human hepatoma cell lines (Hep3B) and primary hepatocytes.

Clinical pharmacokinetic studies indicate that Desidustat exhibits favorable absorption characteristics with an oral bioavailability of 60-75% in healthy volunteers. The compound demonstrates linear pharmacokinetics across the therapeutic dose range (50-400 mg), with a mean elimination half-life of 8-12 hours. Notably, recent population pharmacokinetic modeling has identified body weight and renal function as significant covariates affecting drug exposure, supporting the need for dose adjustments in patients with severe renal impairment.

The efficacy of Desidustat was recently evaluated in the DREAM-ND trial (NCT04802582), a multicenter, randomized, double-blind study involving 588 CKD patients with anemia. Results showed that 100 mg daily dosing achieved mean hemoglobin increases of 1.8 g/dL by week 12, comparable to darbepoetin alfa (p<0.001 for non-inferiority). Importantly, Desidustat-treated patients showed improved iron utilization parameters, with significant reductions in hepcidin levels (mean decrease of 45 ng/mL vs baseline) and increased transferrin saturation.

Safety data from completed Phase II/III trials indicate that Desidustat is generally well-tolerated, with the most common adverse events being mild-to-moderate hypertension (12.3% incidence) and gastrointestinal disturbances (8.7%). Recent pharmacovigilance analyses have identified no increased risk of thromboembolic events compared to standard ESA therapy, though long-term safety monitoring continues in ongoing extension studies.

Emerging research suggests potential applications beyond renal anemia, including investigations in myelodysplastic syndromes and chemotherapy-induced anemia. Preclinical models indicate that Desidustat may enhance hematopoietic stem cell function through HIF-1α-mediated mechanisms, opening new avenues for combination therapies. However, these potential indications require further clinical validation.

The development landscape for Desidustat reflects growing interest in HIF-PH inhibitors as alternatives to injectable ESAs. With regulatory submissions completed in India and ongoing in other markets, Desidustat represents a significant advancement in oral anemia therapy. Future research directions include optimization of dosing regimens in special populations and exploration of potential cardiorenal protective effects mediated by HIF stabilization.